![molecular formula C15H14Cl2N4O2 B2658475 6-(4-(2,3-dichlorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one CAS No. 2195881-66-2](/img/structure/B2658475.png)
6-(4-(2,3-dichlorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one
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Description
6-(4-(2,3-dichlorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H14Cl2N4O2 and its molecular weight is 353.2. The purity is usually 95%.
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Scientific Research Applications
Structural and Electronic Properties
Research on anticonvulsant drugs structurally similar to the specified compound has provided insights into the crystal structures and electronic properties of substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines. These studies highlighted the importance of the orientation and delocalization of functional groups in determining the compound's activity and potential applications (Georges et al., 1989).
Synthesis and Biological Activities
Several studies have focused on the synthesis and reactions of novel pyrimido[4,5-c]pyridazine and s-triazolo[3′,4′:2,3]pyrimido[4,5-c]pyridazine derivatives, highlighting the versatility of these compounds in producing a wide range of biologically active molecules. These activities include antihistaminic, antinociceptive, and anti-inflammatory properties, demonstrating the compound's potential in therapeutic applications (Abdel Moneam, 2004).
Antinociceptive Agents
Compounds with the arylpiperazinyl substructure, similar to the specified compound, have shown promising antinociceptive properties in preclinical models. These studies have explored the mechanism of action and efficacy of these compounds, suggesting their potential as novel pain management therapies (Giovannoni et al., 2003).
Antimicrobial and Antioxidant Activities
Research on novel pyridine and fused pyridine derivatives has indicated significant antimicrobial and antioxidant activities. These findings underscore the potential of such compounds in developing new antimicrobial agents and antioxidants, highlighting the importance of structural modifications in enhancing biological activities (Flefel et al., 2018).
Properties
IUPAC Name |
3-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N4O2/c16-10-2-1-3-12(14(10)17)20-6-8-21(9-7-20)15(23)11-4-5-13(22)19-18-11/h1-5H,6-9H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVNUQGSUKPYLIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C(=CC=C2)Cl)Cl)C(=O)C3=NNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.